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Compound of Interest

Compound Name: 7-fluoro-1H-indazole

Cat. No.: B1343710

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
7-fluoro-1H-indazole. A comprehensive, officially verified Safety Data Sheet (SDS) for this
specific compound is not readily available. The following guidance is based on data from
suppliers and extrapolated from the safety data of structurally similar compounds, such as
other halogenated indazole derivatives. It is imperative to treat 7-fluoro-1H-indazole as a
potentially hazardous substance and to supplement this guide with your institution's specific
safety protocols.

Introduction

7-Fluoro-1H-indazole is a fluorinated heterocyclic aromatic compound with applications as a
building block in the synthesis of pharmaceuticals and other bioactive molecules.[1] Its utility in
medicinal chemistry necessitates a thorough understanding of its safety profile and proper
handling procedures to ensure the well-being of laboratory personnel and the integrity of
research. This guide provides an in-depth overview of the known properties, safety
precautions, and handling protocols for 7-fluoro-1H-indazole.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The table below summarizes the key properties of 7-fluoro-1H-indazole.
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Property Value Reference
CAS Number 341-24-2 [1]
Molecular Formula C7HsFN:2 [1]
Molecular Weight 136.13 g/mol [1]
Appearance Yellow crystalline powder [1]
Purity > 95% (HPLC) [1]
Boiling Point 274.9°C at 760 mmHg [2]
Density 1.37 g/cm3 [2]

Hazard Identification and GHS Classification

While a specific Globally Harmonized System (GHS) classification for 7-fluoro-1H-indazole is
not consistently published, data from structurally related compounds, such as 6-bromo-7-
fluoro-1H-indazole and 5-bromo-7-fluoro-1H-indazole, suggest the following potential
hazards.[3][4] Researchers should handle 7-fluoro-1H-indazole with the assumption that it
falls under these classifications.

. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
Skin GHSO07 (Exclamation ] H315: Causes skin
: - Warning N

Corrosion/Irritation Mark) irritation.
Serious Eye GHSO07 (Exclamation ) H319: Causes serious

o Warning o
Damage/Eye Irritation Mark) eye irritation.
Specific target organ
toxicity — Single GHSO07 (Exclamation ] H335: May cause

_ Warning , o
exposure (Respiratory  Mark) respiratory irritation.
tract irritation)
Acute Toxicity, Oral GHSO07 (Exclamation ] H302: Harmful if

Warning

(assumed) Mark) swallowed.
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Safety and Handling Precautions

Based on the potential hazards, the following precautionary measures are essential when

working with 7-fluoro-1H-indazole.

Personal Protective Equipment (PPE)

A robust PPE protocol is the first line of defense against chemical exposure.

PPE

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile).

Skin and Body Protection

Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If dust is generated, a

NIOSH-approved respirator may be necessary.

Engineering Controls

Engineering controls are designed to minimize exposure at the source.

Control Specification
Work in a well-ventilated laboratory. All handling
Ventilation of powdered 7-fluoro-1H-indazole should be

conducted in a certified chemical fume hood.

Eyewash and Safety Shower

An operational eyewash station and safety
shower must be readily accessible in the

immediate work area.

Hygiene Measures

Good laboratory hygiene practices are critical to prevent accidental exposure.

e Avoid contact with skin, eyes, and clothing.
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e Do not eat, drink, or smoke in laboratory areas.
e Wash hands thoroughly after handling the compound, even if gloves were worn.

» Remove contaminated clothing and wash it before reuse.

Experimental Protocols: Safe Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of 7-fluoro-1H-
indazole in a research setting.
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Safe Handling Workflow for 7-Fluoro-1H-Indazole
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Caption: A workflow for the safe handling of 7-fluoro-1H-indazole.
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Storage and Disposal

Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage
Condition Recommendation
Store in a tightly sealed container in a cool, dry,
Temperature and well-ventilated area, with a recommended
temperature of 0-8°C.[1]
Incompatibilities Keep away from strong oxidizing agents.
Disposal

Dispose of 7-fluoro-1H-indazole and any contaminated materials in accordance with local,
state, and federal regulations. This typically involves collection in a designated hazardous
waste container for incineration by a licensed chemical disposal company. Do not dispose of
down the drain or in regular trash.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes. Get

medical attention if irritation develops or

persists.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation
respiration. If breathing is difficult, give oxygen.
Get medical attention.
Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get medical attention

immediately.

Spill and Leak Procedures

In the event of a spill, follow these steps:

Evacuate: Evacuate unnecessary personnel from the area.
o Ventilate: Ensure adequate ventilation.

o Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect: Carefully sweep or scoop up the spilled material and place it into a designated,
labeled hazardous waste container.

e Clean: Clean the spill area with soap and water.
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» Dispose: Dispose of all contaminated materials as hazardous waste.

Logical Relationship of Safety Measures

The following diagram illustrates the logical flow of safety considerations when working with 7-
fluoro-1H-indazole.

Hierarchy of Safety Controls

Control Measures

Engineering Controls
(e.g., Fume Hood)

Click to download full resolution via product page

Caption: The hierarchy of safety controls for chemical handling.

Conclusion

While 7-fluoro-1H-indazole is a valuable compound in research and development, it must be
handled with care due to its potential hazards. By adhering to the safety protocols outlined in
this guide, including the consistent use of appropriate PPE, proper engineering controls, and
diligent hygiene practices, researchers can minimize risks and ensure a safe laboratory
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environment. Always consult your institution's specific safety guidelines and, when available,
the official Safety Data Sheet for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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